Cas no 128053-62-3 (Gibb-3-ene-1,10-dicarboxylic acid, 2,4a,5-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1α,2β,4aα,4bβ,5β,10β)-)

• Product Name: Gibb-3-ene-1,10-dicarboxylic acid, 2,4a,5-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1α,2β,4aα,4bβ,5β,10β)-
• CAS No: 128053-62-3
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 175475
• PubChem ID: 101618976
• Update Time: 2024-03-01

Gibb-3-ene-1,10-dicarboxylic acid, 2,4a,5-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1α,2β,4aα,4bβ,5β,10β)- Chemical and Physical Properties

Names and Identifiers

• Gibb-3-ene-1,10-dicarboxylicacid, 2,4a,5-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1a,2b,4aa,4bb,5b,10b)-
• 11b-Hydroxygibberellin A7
• GA80
• Gibberellin A80
• Gibb-3-ene-1,10-dicarboxylic acid, 2,4a,5-trihydroxy-1-methyl-8-methylene-, 1,4a-lactone, (1α,2β,4aα,4bβ,5β,10β)-

• Inchi： 1S/C19H22O6/c1-8-6-18-7-9(8)5-10(20)13(18)19-4-3-11(21)17(2,16(24)25-19)14(19)12(18)15(22)23/h3-4,9-14,20-21H,1,5-7H2,2H3,(H,22,23)/t9-,10+,11+,12-,13-,14-,17-,18-,19-/m1/s1
• InChI Key： ITIKZMJAVWOFFK-DMQYUYNFSA-N
• SMILES： O1C([C@]2(C)[C@H](C=C[C@]31[C@@H]2[C@H](C(=O)O)[C@]12CC(=C)[C@H](C[C@@H]([C@H]13)O)C2)O)=O

Computed Properties

• Exact Mass: 346.14163842g/mol
• Monoisotopic Mass: 346.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Gibberellins